1-Ethyl 5-methyl 3-amino-thieno[3,2-c]pyrazole-1,5-dicarboxylate

• Molecular Formula: C10H11N3O4S
• Molecular Weight: 269.28 g/mol
• IUPAC Name: 1-O-ethyl 5-O-methyl 3-aminothieno[3,2-c]pyrazole-1,5-dicarboxylate
• InChI: InChI=1S/C10H11N3O4S/c1-3-17-10(15)13-5-4-6(9(14)16-2)18-7(5)8(11)12-13/h4H,3H2,1-2H3,(H2,11,12)
• InChI Key: FJATWUJAMRBLKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=C(C(=N1)N)SC(=C2)C(=O)OC

Description

1-Ethyl 5-methyl 3-amino-thieno[3,2-c]pyrazole-1,5-dicarboxylate is a useful research compound. Its molecular formula is C10H11N3O4S and its molecular weight is 269.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To an ice-cooled suspension of 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylic acid methyl ester (35.5 mmol, 7.0 g) and N,N′-diisopropylethylamine (0.21 mol, 36.5 mL) in 71 mL of tetrahydrofuran were added, dropwise, 3.5 mL of ethyl chloroformate (36.6 mmol). After 1.5 hours, the cold suspension was concentrated under vacuum and diluted with dichloromethane. The organic phase was washed with buffer pH 4, sodium hydroxide 1 N, brine and dried over Na2SO4. The filtrate was evaporated to dryness and triturated with dichloromethane to give 6 g 1-ethyl 5-methyl 3-amino-1H-thieno[3,2-c]pyrazole-1,5-dicarboxylate (7)